Divergent synthesis of oxindole derivatives via controllable reactions of isatin-derived para-quinone methides with sulfur ylides†
Organic & Biomolecular Chemistry Pub Date: 2020-05-29 DOI: 10.1039/D0OB00979B
Abstract
A catalyst-free and controllable reaction of isatin-derived para-quinone methides with sulfur ylides was developed. This protocol enables the divergent synthesis of two different valuable oxindole derivatives with a broad substrate scope and high stereoselectivities (up to >20 : 1 dr and only the (Z)-configuration).
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Journal Name：Organic & Biomolecular Chemistry
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CAS no.: 108561-00-8
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